Cas no 1308838-29-0 (3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester)

3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester structure
1308838-29-0 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
CAS No:1308838-29-0
MF:C13H19ClO3
MW:258.741163492203
CID:2110628
Update Time:2023-11-19

3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-chloro-3-formyl-1-methylcyclohex-3-enecarboxylate
    • CID 87279508
    • 3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H19ClO3/c1-12(2,3)17-11(16)13(4)6-5-10(14)9(7-13)8-15/h8H,5-7H2,1-4H3
    • InChI Key: AQYSIPACQACJQY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)CC(C(=O)OC(C)(C)C)(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 320.4±42.0 °C(Predicted)
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